Cas no 34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid)

• Product Name: 2-methyl-1H-Indole-4-carboxylic acid
• CAS No: 34058-50-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD13178603
• CID: 840945
• PubChem ID: 12280789
• Update Time: 2025-04-19

2-methyl-1H-Indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indole-4-carboxylic acid
• DTXSID40484002
• EN300-106597
• AKOS016846105
• SB14911
• 34058-50-9
• SCHEMBL5738637
• NUBJHNKCWFUFKW-UHFFFAOYSA-N
• Z1255404341
• P18385
• 2-Methyl-1H-indole-4-carboxylicacid
• 2-Methylindole-4-carboxylic Acid
• MFCD13178603
• CS-0051884
• DB-068928

• MDL： MFCD13178603
• Inchi： 1S/C10H9NO2/c1-6-5-8-7(10(12)13)3-2-4-9(8)11-6/h2-5,11H,1H3,(H,12,13)
• InChI Key： NUBJHNKCWFUFKW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=C(C)N2)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.340
• Melting Point: 228-231 ºC
• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids